N-mesityl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: 2-(5-phenyltetrazol-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C18H19N5O/c1-12-9-13(2)17(14(3)10-12)19-16(24)11-23-21-18(20-22-23)15-7-5-4-6-8-15/h4-10H,11H2,1-3H3,(H,19,24)
• InChI Key: MJUNZFPXAQWQDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3)C
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

N-mesityl-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H19N5O and its molecular weight is 321.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 321.15896025 g/mol and the complexity rating of the compound is 414. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticonvulsant Applications

A notable area of research involves the synthesis and evaluation of compounds for anticonvulsant activities. For instance, derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized, fulfilling pharmacophoric structural requirements, and evaluated using various models to assess their anticonvulsant activities. These studies highlight the potential of such compounds in developing new anticonvulsant drugs. The effectiveness of these compounds has been demonstrated through in vivo tests, including maximal electroshock and subcutaneous pentylenetetrazole seizure models, with some compounds showing significant activity and emerging as effective anticonvulsants (Nath et al., 2021).

Anticancer Properties

Research has also extended to the synthesis and biological evaluation of derivatives for anticancer activities. Compounds such as 5-methyl-4-phenyl thiazole derivatives have been synthesized and studied for their anticancer activity against various cancer cell lines, revealing significant selectivity and potency, which underscores the potential of these compounds in cancer therapy (Evren et al., 2019).

Analgesic Activities

Another application is in the exploration of analgesic properties. Acetamide derivatives have been synthesized and their analgesic activities investigated using different models. These studies provide insights into the potential of such compounds in pain management, highlighting significant decreases in nociceptive responses in animal models (Kaplancıklı et al., 2012).

Material Science Applications

Beyond pharmacological applications, research on tetrazole derivatives has also explored their utility in material sciences, such as in electroplated copper microvias filling. The study of tetrazole derivatives as novel levelers has shown their effectiveness in improving the deposition potential and adsorption behavior, which is crucial for the manufacturing of electronic components (Lei et al., 2015).